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Compound of Interest

Compound Name: 2-(Methylthio)pyrimidin-4-ol

Cat. No.: B055685 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-(Methylthio)pyrimidin-4-
ol

This technical guide provides a comprehensive overview of the solubility and melting point of 2-
(Methylthio)pyrimidin-4-ol, a compound of interest for researchers, scientists, and

professionals in drug development. This document outlines key physicochemical properties,

detailed experimental protocols, and visual workflows to facilitate a deeper understanding and

practical application of this data.

Physicochemical Properties
2-(Methylthio)pyrimidin-4-ol is a solid, white to off-white powder or crystalline substance.[1] A

summary of its key quantitative properties is presented in the table below.
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Property Value Source

Melting Point 200.0 to 204.0 °C [1][2][3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[1][2]

Molecular Formula C₅H₆N₂OS [1][2][4]

Molecular Weight 142.18 g/mol [2][4]

Density 1.35 ± 0.1 g/cm³ (Predicted) [1][3]

pKa 7.80 ± 0.40 (Predicted) [1][2]

LogP 0.49180 [2]

Boiling Point 301.2 °C at 760 mmHg [2][3]

Flash Point 136 °C [2][3]

Melting Point Determination
The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it

transitions from a solid to a liquid. Impurities typically cause the melting point to depress and

broaden. The established melting point for 2-(Methylthio)pyrimidin-4-ol is in the range of

200.0 to 204.0 °C.[1][2][3]

Experimental Protocol: Capillary Melting Point
Determination
The capillary method is a standard technique for determining the melting point of a solid.[5]

Sample Preparation:

Ensure the 2-(Methylthio)pyrimidin-4-ol sample is completely dry and in a fine powdered

form to ensure efficient heat transfer.[5][6]

Load the sample into a glass capillary tube (sealed at one end) by tapping the open end

into the powder.[6]
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Compact the sample at the bottom of the tube by tapping or by dropping it through a long

glass tube. The final packed height of the sample should be 2-3 mm.[6]

Apparatus Setup:

Use a melting point apparatus, such as a Mel-Temp or a Thiele tube setup.

Place the capillary tube into the heating block or oil bath of the apparatus.[6]

Set the initial temperature to about 15-20 °C below the expected melting point.[6]

Measurement:

Begin heating the sample. For a preliminary, rapid determination, a faster heating rate can

be used.

For an accurate measurement, slow the heating rate to approximately 1-2 °C per minute

as the temperature approaches the expected melting point.[6]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).

Post-Measurement:

Turn off the apparatus and allow it to cool before performing subsequent measurements.

Dispose of the used capillary tube in an appropriate glass waste container.
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Sample Preparation Measurement Result

Dry and powder the sample

Load sample into capillary tube (2-3 mm height)

Place capillary in apparatus

Heat rapidly to ~15-20°C below expected M.P.

Heat slowly (1-2°C/min)

Record T_start (first liquid drop)

Record T_end (all liquid)

Melting Point Range = T_start - T_end cluster_prep

cluster_measurement

cluster_result
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Equilibration Sampling & Analysis Calculation

Add excess solid to known volume of solvent

Seal and agitate at constant temperature (e.g., 24h)

Allow solid to settle

Filter supernatant to get clear saturated solution

Dilute a known volume of the solution

Measure concentration via HPLC or other method

Solubility = Measured Concentration x Dilution Factor cluster_equilibration

cluster_sampling

cluster_calculation

2-Thiouracil

2-(Methylthio)pyrimidin-4-ol

1. NaOH, H2O, 0°C to RT

Methyl Iodide (CH3I) Sodium Hydroxide (NaOH)

Acetic Acid (AcOH)

2. Acidification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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